Cas no 327093-95-8 (3-{2-4-(3,4,5-trimethoxybenzoyl)piperazin-1-ylethyl}-3-azatricyclo7.3.1.0^{5,13}trideca-1(12),5,7,9(13),10-pentaene-2,4-dione)

$3-{2-4-(3,4,5-trimethoxybenzoyl)piperazin-1-ylethyl}-3-azatricyclo7.3.1.0^{5,13}trideca-1(12),5,7,9(13),10-pentaene-2,4-dione structure$

327093-95-8 structure

Product Name:3-{2-4-(3,4,5-trimethoxybenzoyl)piperazin-1-ylethyl}-3-azatricyclo7.3.1.0^{5,13}trideca-1(12),5,7,9(13),10-pentaene-2,4-dione

CAS No:327093-95-8

MF:C₂₈H₂₉N₃O₆

MW:503.546367406845

CID:5955879

PubChem ID:2906058

Update Time:2023-11-23

3-{2-4-(3,4,5-trimethoxybenzoyl)piperazin-1-ylethyl}-3-azatricyclo7.3.1.0^{5,13}trideca-1(12),5,7,9(13),10-pentaene-2,4-dione Chemical and Physical Properties

Names and Identifiers

- 3-{2-4-(3,4,5-trimethoxybenzoyl)piperazin-1-ylethyl}-3-azatricyclo7.3.1.0^{5,13}trideca-1(12),5,7,9(13),10-pentaene-2,4-dione
- 2-(2-(4-(3,4,5-trimethoxybenzoyl)piperazin-1-yl)ethyl)-1H-benzo[de]isoquinoline-1,3(2H)-dione
- 1H-Benz[de]isoquinoline-1,3(2H)-dione, 2-[2-[4-(3,4,5-trimethoxybenzoyl)-1-piperazinyl]ethyl]-
- AKOS000807316
- 2-[2-[4-(3,4,5-trimethoxybenzoyl)piperazin-1-yl]ethyl]benzo[de]isoquinoline-1,3-dione
- F1012-0090
- 2-{2-[4-(3,4,5-trimethoxybenzoyl)-1-piperazinyl]ethyl}-1H-benzo[de]isoquinoline-1,3(2H)-dione
- 3-{2-[4-(3,4,5-trimethoxybenzoyl)piperazin-1-yl]ethyl}-3-azatricyclo[7.3.1.0^{5,13}]trideca-1(12),5,7,9(13),10-pentaene-2,4-dione
- AF-399/15599217
- SCHEMBL11625111
- 327093-95-8
- Inchi： 1S/C28H29N3O6/c1-35-22-16-19(17-23(36-2)25(22)37-3)26(32)30-13-10-29(11-14-30)12-15-31-27(33)20-8-4-6-18-7-5-9-21(24(18)20)28(31)34/h4-9,16-17H,10-15H2,1-3H3
- InChI Key： XGEWLKYHDCYSES-UHFFFAOYSA-N
- SMILES： C1(=O)C2=C3C(C=CC=C3C(=O)N1CCN1CCN(C(=O)C3=CC(OC)=C(OC)C(OC)=C3)CC1)=CC=C2

Computed Properties

Exact Mass: 503.20563565g/mol
Monoisotopic Mass: 503.20563565g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 7
Heavy Atom Count: 37
Rotatable Bond Count: 7
Complexity: 802
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 3
Topological Polar Surface Area: 88.6Å²

3-{2-4-(3,4,5-trimethoxybenzoyl)piperazin-1-ylethyl}-3-azatricyclo7.3.1.0^{5,13}trideca-1(12),5,7,9(13),10-pentaene-2,4-dione Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Life Chemicals	F1012-0090-2μmol	3-{2-[4-(3,4,5-trimethoxybenzoyl)piperazin-1-yl]ethyl}-3-azatricyclo[7.3.1.0^{5,13}]trideca-1(12),5,7,9(13),10-pentaene-2,4-dione	327093-95-8	90%+	2μl	$57.0	2023-05-17
Life Chemicals	F1012-0090-5μmol	3-{2-[4-(3,4,5-trimethoxybenzoyl)piperazin-1-yl]ethyl}-3-azatricyclo[7.3.1.0^{5,13}]trideca-1(12),5,7,9(13),10-pentaene-2,4-dione	327093-95-8	90%+	5μl	$63.0	2023-05-17
Life Chemicals	F1012-0090-10μmol	3-{2-[4-(3,4,5-trimethoxybenzoyl)piperazin-1-yl]ethyl}-3-azatricyclo[7.3.1.0^{5,13}]trideca-1(12),5,7,9(13),10-pentaene-2,4-dione	327093-95-8	90%+	10μl	$69.0	2023-05-17
Life Chemicals	F1012-0090-20μmol	3-{2-[4-(3,4,5-trimethoxybenzoyl)piperazin-1-yl]ethyl}-3-azatricyclo[7.3.1.0^{5,13}]trideca-1(12),5,7,9(13),10-pentaene-2,4-dione	327093-95-8	90%+	20μl	$79.0	2023-05-17
Life Chemicals	F1012-0090-1mg	3-{2-[4-(3,4,5-trimethoxybenzoyl)piperazin-1-yl]ethyl}-3-azatricyclo[7.3.1.0^{5,13}]trideca-1(12),5,7,9(13),10-pentaene-2,4-dione	327093-95-8	90%+	1mg	$54.0	2023-05-17
Life Chemicals	F1012-0090-2mg	3-{2-[4-(3,4,5-trimethoxybenzoyl)piperazin-1-yl]ethyl}-3-azatricyclo[7.3.1.0^{5,13}]trideca-1(12),5,7,9(13),10-pentaene-2,4-dione	327093-95-8	90%+	2mg	$59.0	2023-05-17
Life Chemicals	F1012-0090-3mg	3-{2-[4-(3,4,5-trimethoxybenzoyl)piperazin-1-yl]ethyl}-3-azatricyclo[7.3.1.0^{5,13}]trideca-1(12),5,7,9(13),10-pentaene-2,4-dione	327093-95-8	90%+	3mg	$63.0	2023-05-17
Life Chemicals	F1012-0090-4mg	3-{2-[4-(3,4,5-trimethoxybenzoyl)piperazin-1-yl]ethyl}-3-azatricyclo[7.3.1.0^{5,13}]trideca-1(12),5,7,9(13),10-pentaene-2,4-dione	327093-95-8	90%+	4mg	$66.0	2023-05-17
Life Chemicals	F1012-0090-5mg	3-{2-[4-(3,4,5-trimethoxybenzoyl)piperazin-1-yl]ethyl}-3-azatricyclo[7.3.1.0^{5,13}]trideca-1(12),5,7,9(13),10-pentaene-2,4-dione	327093-95-8	90%+	5mg	$69.0	2023-05-17
Life Chemicals	F1012-0090-10mg	3-{2-[4-(3,4,5-trimethoxybenzoyl)piperazin-1-yl]ethyl}-3-azatricyclo[7.3.1.0^{5,13}]trideca-1(12),5,7,9(13),10-pentaene-2,4-dione	327093-95-8	90%+	10mg	$79.0	2023-05-17